Cas no 1795358-44-9 (3-(4-fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide)

• Product Name: 3-(4-fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide
• CAS No: 1795358-44-9
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 5368245
• Update Time: 2025-07-21

3-(4-fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxamide, 3-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-
• 3-(4-fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide

• Inchi： 1S/C17H17FN2O3S/c1-12-3-2-4-14(9-12)19-17(21)20-10-16(11-20)24(22,23)15-7-5-13(18)6-8-15/h2-9,16H,10-11H2,1H3,(H,19,21)
• InChI Key： WEVPOQPKTXYFOO-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(C)=C2)=O)CC(S(C2=CC=C(F)C=C2)(=O)=O)C1

Additional information on 3-(4-fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide

Research Brief on 3-(4-Fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide (CAS: 1795358-44-9)

The compound 3-(4-fluorobenzenesulfonyl)-N-(3-methylphenyl)azetidine-1-carboxamide (CAS: 1795358-44-9) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This small molecule, characterized by its unique azetidine-carboxamide scaffold and fluorobenzenesulfonyl moiety, has attracted significant attention due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing intriguing possibilities for drug development.

Structural analysis of 1795358-44-9 reveals several pharmacologically relevant features. The azetidine ring provides conformational constraint that may enhance target binding specificity, while the 4-fluorobenzenesulfonyl group contributes to both molecular recognition and metabolic stability. The 3-methylphenyl carboxamide moiety offers opportunities for structure-activity relationship (SAR) exploration. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular attention to the stereochemical integrity of the azetidine ring system.

Recent pharmacological investigations have identified 1795358-44-9 as a potential modulator of several biological targets. Preliminary screening data suggest activity against kinase pathways involved in inflammatory and proliferative diseases. Of particular interest is the compound's selective inhibition profile against certain isoforms of protein kinases, with IC50 values in the low micromolar range. These findings position 1795358-44-9 as a valuable lead compound for further optimization in targeted therapy development.

In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies of 1795358-44-9 have demonstrated favorable pharmacokinetic properties, including moderate plasma protein binding and acceptable metabolic stability in human liver microsomes. The fluorinated aromatic system appears to confer resistance to oxidative metabolism, while the carboxamide linkage maintains sufficient aqueous solubility for formulation development. These characteristics make this compound particularly attractive for further preclinical evaluation.

Current research directions for 1795358-44-9 include comprehensive target deconvolution studies to elucidate its precise mechanism of action, as well as systematic SAR exploration to optimize both potency and selectivity. Several analogs have been synthesized and evaluated, with modifications focusing on the benzenesulfonyl and carboxamide moieties. These efforts aim to develop more potent and selective derivatives while maintaining the favorable ADME properties of the parent compound.

The therapeutic potential of 1795358-44-9 is being explored in multiple disease areas. Recent studies have investigated its efficacy in models of autoimmune disorders and certain cancers, with promising preliminary results. Particularly noteworthy is its activity in suppressing pro-inflammatory cytokine production in immune cells, suggesting potential applications in inflammatory diseases. Additionally, its effects on cell cycle regulation have sparked interest in oncology applications.

Future research on 1795358-44-9 will likely focus on advancing the most promising derivatives through preclinical development, with particular attention to in vivo efficacy and safety profiling. The compound's unique structural features and preliminary biological activity profile position it as an important scaffold for continued medicinal chemistry exploration. As research progresses, 1795358-44-9 and its optimized derivatives may offer novel therapeutic options for challenging medical conditions.